Cas no 2171687-65-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid
- 2171687-65-1
- EN300-1519774
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid
-
- Inchi: 1S/C27H28N2O5S/c1-2-17(13-14-24(30)31)28-26(32)25(23-12-7-15-35-23)29-27(33)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-12,15,17,22,25H,2,13-14,16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: KNEJSFJGZDMDGB-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C(NC(CC)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 492.17189317g/mol
- Monoisotopic Mass: 492.17189317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 133Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519774-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519774-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519774-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519774-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519774-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519774-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519774-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519774-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519774-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1519774-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]hexanoic acid |
2171687-65-1 | 100mg |
$2963.0 | 2023-09-27 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid
Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid (CAS: 2171687-65-1)
The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid (CAS: 2171687-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thiophene moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic uses.
One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient solid-phase peptide synthesis (SPPS) method for producing 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid with high yield and purity. The researchers highlighted the importance of the Fmoc group in protecting the amino functionality during synthesis, which significantly improved the overall efficiency of the process. Additionally, the thiophene ring was found to enhance the compound's stability and solubility in organic solvents, making it a versatile building block for further chemical modifications.
In terms of biological activity, recent investigations have explored the potential of this compound as a modulator of protein-protein interactions (PPIs). A preprint article on bioRxiv (2024) reported that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid exhibited selective binding affinity towards certain oncogenic proteins, suggesting its potential as a lead compound for cancer therapy. The study utilized molecular docking simulations and surface plasmon resonance (SPR) assays to validate these interactions, providing a solid foundation for future in vivo studies.
Another noteworthy development is the application of this compound in the design of novel drug delivery systems. A research team from MIT published findings in Advanced Materials (2023) demonstrating that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid could be incorporated into polymeric nanoparticles to enhance drug loading capacity and controlled release properties. The thiophene moiety played a crucial role in stabilizing the nanoparticles and improving their biocompatibility, as evidenced by in vitro and in vivo experiments.
Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, potential toxicity, and precise mechanism of action need to be addressed in future studies. However, the current body of research underscores the versatility and potential of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid in advancing both basic science and applied pharmaceutical research.
In conclusion, the compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid (CAS: 2171687-65-1) represents a promising area of investigation in chemical biology and drug development. Recent studies have highlighted its synthetic accessibility, biological relevance, and potential therapeutic applications. Continued research in this area is expected to yield further insights and innovations, paving the way for new discoveries in the field.
2171687-65-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)